Cas no 31889-37-9 (cis-2-aminocyclopentanol;hydrochloride)

• Product Name: cis-2-aminocyclopentanol;hydrochloride
• CAS No: 31889-37-9
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD07366587
• CID: 874795
• PubChem ID: 17039404
• Update Time: 2025-06-14

cis-2-aminocyclopentanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-2-Aminocyclopentanol hydrochloride
• (1R,2S)-2-Aminocyclopentanol hydrochloride
• CIS-2-AMINO-CYCLOPENTANOL HYDROCHLORIDE
• D,L-cis-2-Aminocyclopentanol-Hydrochlorid
• cis-2-aminocyclopentanol;hydrochloride
• SCHEMBL3220528
• CS-W003393
• 31889-37-9
• MFCD07370091
• (1R,2S)-cis-2-Aminocyclopentanol hydrochloride
• Cyclopentanol, 2-amino-, hydrochloride (1:1), (1R,2S)-
• (1R,2S)-2-Aminocyclopentanol, HCl
• Cyclopentanol, 2-amino-, hydrochloride, (1R,2S)-
• (1R,2S)-2-aminocyclopentan-1-ol hydrochloride
• J-006988
• Cyclopentanol, 2-amino-, hydrochloride, (1R,2S)-rel-
• DTXSID70929759
• 137254-03-6
• 2-Aminocyclopentan-1-ol--hydrogen chloride (1/1)
• Trans-(1R,2S)-2-Aminocyclopentanol Hydrochloride
• (1R,2S)-cis-2-Aminocyclopentanol hydrochloride, >=97% (GC)
• cis-(1R,2S)-2-Aminocyclopentanol Hydrochloride
• DS-12474
• (1R,2S)-2-Aminocyclopentanolhydrochloride
• (1R,2S)-2-aminocyclopentan-1-ol;hydrochloride
• (1R,2S)-cis-2-Aminocyclopentanol hydrochloride, >=98.0% (TLC)
• AC-7072
• EN300-344121
• (1R,2S)-2-AMINOCYCLOPENTANOL HCL
• AKOS015894502

• MDL： MFCD07366587
• Inchi： 1S/C5H11NO.ClH/c6-4-2-1-3-5(4)7;/h4-5,7H,1-3,6H2;1H/t4-,5+;/m0./s1
• InChI Key： ZFSXKSSWYSZPGQ-UYXJWNHNSA-N
• SMILES： Cl.O[C@@H]1CCC[C@@H]1N

Computed Properties

• Exact Mass: 137.06100
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 1.36080

cis-2-aminocyclopentanol;hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on cis-2-aminocyclopentanol;hydrochloride

cis-2-Aminocyclopentanol Hydrochloride (CAS No. 31889-37-9): A Comprehensive Overview

cis-2-Aminocyclopentanol hydrochloride is a chiral cyclic amino alcohol derivative with significant applications in pharmaceutical synthesis, organic chemistry, and material science. This compound, identified by its CAS registry number 31889-37-9, features a cyclopentane backbone substituted with both amino and hydroxyl groups in a cis-configuration, making it a valuable building block for asymmetric synthesis. Its hydrochloride salt form enhances stability and solubility, addressing common challenges in handling polar intermediates.

The structural uniqueness of cis-2-aminocyclopentanol lies in its ability to serve as a precursor for bioactive molecules. Researchers frequently explore its utility in designing enzyme inhibitors, receptor modulators, and chiral auxiliaries. Recent studies highlight its role in developing novel central nervous system (CNS) therapeutics, aligning with growing interest in neurological drug discovery. The compound’s rigid cyclic structure provides conformational constraints, often improving target selectivity—a key consideration in modern medicinal chemistry.

From a synthetic perspective, 31889-37-9 exemplifies the trend toward sustainable chiral pool utilization. As industries prioritize green chemistry principles, this commercially available scaffold reduces reliance on multi-step enantioselective syntheses. Its compatibility with catalytic hydrogenation and stereospecific transformations makes it particularly relevant for API manufacturing, where efficiency and atom economy are paramount. Analytical techniques like HPLC chiral separation and X-ray crystallography routinely characterize its high purity batches.

Beyond pharmaceuticals, cis-2-aminocyclopentanol hydrochloride finds niche applications in advanced material development. Its bifunctional nature allows incorporation into polymers requiring precise stereochemical control, such as liquid crystal displays (LCDs) or biodegradable plastics. This dual functionality also enables surface modification of nanoparticles—an area gaining traction in targeted drug delivery systems and diagnostic imaging technologies.

The compound’s safety profile and regulatory status comply with global chemical inventories (e.g., TSCA, REACH), facilitating international research collaborations. Storage recommendations typically emphasize protection from moisture due to its hygroscopic properties, while handling protocols follow standard laboratory practices for amine hydrochlorides. Thermal stability data support its use in reactions below 200°C, making it suitable for diverse industrial processes.

Emerging interest in AI-assisted molecular design has spurred computational studies on 31889-37-9, with machine learning models predicting novel derivatives for specific biological targets. Such applications align with the compound’s versatility as a 3D pharmacophore element in virtual screening libraries. Additionally, its metabolic stability parameters are frequently benchmarked in early-stage drug development workflows.

For procurement specialists, understanding the global supply chain of cis-2-aminocyclopentanol hydrochloride is crucial. Major manufacturers optimize production through continuous flow chemistry, responding to demand fluctuations in academic and industrial sectors. Quality certifications like ISO 9001 and analytical documentation (COA, MSDS) ensure compliance with end-user requirements across different application verticals.

Ongoing research explores the compound’s potential in biocatalysis and enzyme engineering, particularly for asymmetric amination reactions. These developments reflect broader industry shifts toward biobased chemical production, where chiral amines play pivotal roles. Patent analyses reveal increasing claims incorporating 31889-37-9 derivatives in antiviral and anticancer formulations, indicating expanding therapeutic relevance.

In analytical chemistry, cis-2-aminocyclopentanol hydrochloride serves as a calibration standard for chiral stationary phases in chromatography. Its well-defined stereochemistry aids method development for enantiomeric excess determination—a critical parameter in FDA submissions for chiral drugs. Coupled techniques like LC-MS and NMR spectroscopy routinely employ this compound for system suitability testing.

The future trajectory of 31889-37-9 research likely intersects with personalized medicine and precision synthesis trends. As combinatorial chemistry evolves toward more structurally diverse libraries, this scaffold’s synthetic flexibility positions it as a strategic intermediate. Environmental impact assessments of its production processes also align with corporate sustainability goals, particularly in reducing carbon footprint per kilogram of chiral product.